Cas no 1379210-39-5 (6-chloro-5-fluoropyridine-3-carboxamide)

• Product Name: 6-chloro-5-fluoropyridine-3-carboxamide
• CAS No: 1379210-39-5
• MF: C₆H₄ClFN₂O
• MW: 174.560163497925
• MDL: MFCD19440433
• CID: 3045886
• Update Time: 2025-11-02

6-chloro-5-fluoropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-fluoropyridine-5-carboxamide
• 6-chloro-5-fluoropyridine-3-carboxaMide
• DIPJZNCLJUHHJO-UHFFFAOYSA-N
• 3-Pyridinecarboxamide, 6-chloro-5-fluoro-
• 6-Chloro-5-fluoronicotinamide
• 6-chloro-5-fluoropyridine-3-carboxamide

• MDL： MFCD19440433
• Inchi： 1S/C6H4ClFN2O/c7-5-4(8)1-3(2-10-5)6(9)11/h1-2H,(H2,9,11)
• InChI Key： DIPJZNCLJUHHJO-UHFFFAOYSA-N
• SMILES： C1=NC(Cl)=C(F)C=C1C(N)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on 6-chloro-5-fluoropyridine-3-carboxamide

6-Chloro-5-fluoropyridine-3-carboxamide (CAS No. 1379210-39-5): A Versatile Chemical Intermediate for Pharmaceutical and Agrochemical Applications

In the ever-evolving landscape of chemical research and industrial applications, 6-chloro-5-fluoropyridine-3-carboxamide (CAS No. 1379210-39-5) has emerged as a compound of significant interest. This pyridine derivative belongs to the class of halogenated heterocyclic compounds, which are widely recognized for their utility in pharmaceutical and agrochemical synthesis. The presence of both chloro and fluoro substituents on the pyridine ring, along with the carboxamide functional group, makes this molecule particularly valuable for creating more complex structures with enhanced biological activity.

The molecular structure of 6-chloro-5-fluoropyridine-3-carboxamide features a pyridine core substituted at positions 3, 5, and 6. The 3-carboxamide group provides a handle for further chemical modifications, while the 5-fluoro and 6-chloro substituents influence the electronic properties of the ring system. This combination of features makes the compound an excellent building block for medicinal chemistry, particularly in the development of kinase inhibitors and other small molecule therapeutics.

Recent trends in pharmaceutical research have shown growing interest in fluorinated pyridine derivatives, as evidenced by increasing patent filings and research publications. The 6-chloro-5-fluoropyridine-3-carboxamide structure appears particularly promising for the development of next-generation pharmaceuticals, especially in areas such as oncology treatments and central nervous system disorders. Researchers are exploring its potential as a precursor for compounds that target specific enzyme pathways or protein-protein interactions.

In the agrochemical sector, halogenated pyridine carboxamides have demonstrated excellent potential as crop protection agents. The 6-chloro-5-fluoropyridine-3-carboxamide scaffold serves as a foundation for developing novel fungicides and herbicides with improved efficacy and environmental profiles. The fluorine atom in particular enhances the bioavailability and metabolic stability of resulting compounds, addressing current industry needs for more sustainable agricultural solutions.

Synthetic approaches to 6-chloro-5-fluoropyridine-3-carboxamide typically involve multi-step sequences starting from commercially available pyridine precursors. Modern green chemistry principles are being applied to optimize these synthetic routes, focusing on atom economy, reduced waste generation, and safer reaction conditions. These improvements align with the pharmaceutical industry's growing emphasis on sustainable manufacturing practices and process intensification.

The physicochemical properties of 6-chloro-5-fluoropyridine-3-carboxamide contribute to its versatility in chemical synthesis. The compound exhibits moderate water solubility due to the carboxamide group, while maintaining sufficient lipophilicity for membrane penetration in biological systems. These balanced properties make it an attractive intermediate for drug discovery programs where ADME optimization (Absorption, Distribution, Metabolism, and Excretion) is crucial.

Quality control and analytical characterization of 6-chloro-5-fluoropyridine-3-carboxamide typically employ advanced techniques such as HPLC, GC-MS, and NMR spectroscopy. The development of robust analytical methods ensures the compound meets the stringent purity requirements of pharmaceutical applications, where even minor impurities can significantly impact downstream reactions or biological activity.

Market demand for 6-chloro-5-fluoropyridine-3-carboxamide has shown steady growth, driven by its applications in both pharmaceutical intermediates and agrochemical research. The compound's versatility has led to its inclusion in several contract research organization (CRO) catalogs and custom synthesis offerings. As research into fluorinated heterocycles continues to expand, this compound is well-positioned to maintain its relevance in chemical innovation.

Safety considerations for handling 6-chloro-5-fluoropyridine-3-carboxamide follow standard laboratory practices for organic compounds. While not classified as highly hazardous, appropriate personal protective equipment (PPE) including gloves and safety glasses should be used. Proper ventilation and waste disposal procedures should be implemented to ensure safe laboratory operations.

Future research directions for 6-chloro-5-fluoropyridine-3-carboxamide derivatives may explore their potential in emerging therapeutic areas such as immuno-oncology and neurodegenerative diseases. The compound's scaffold offers multiple sites for structural modification, enabling medicinal chemists to fine-tune properties for specific biological targets. Additionally, its application in material science, particularly in the development of functional polymers or electronic materials, represents an underexplored area of potential.

In conclusion, 6-chloro-5-fluoropyridine-3-carboxamide (CAS No. 1379210-39-5) stands as a valuable chemical building block with diverse applications across multiple industries. Its unique combination of halogen substituents and carboxamide functionality provides a versatile platform for chemical innovation. As research continues to uncover new applications for fluorinated heterocycles, this compound will likely remain an important tool in the chemist's arsenal for developing solutions to complex challenges in human health and agriculture.